N-[2-chloro-5-(6-methyl-1,3-benzoxazol-2-yl)phenyl]-2-fluorobenzamide

• IUPAC Name: N-[2-chloro-5-(6-methyl-1,3-benzoxazol-2-yl)phenyl]-2-fluorobenzamide
• InChI: InChI=1S/C21H14ClFN2O2/c1-12-6-9-17-19(10-12)27-21(25-17)13-7-8-15(22)18(11-13)24-20(26)14-4-2-3-5-16(14)23/h2-11H,1H3,(H,24,26)
• InChI Key: VWUKEGHNGMTEGV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)N=C(O2)C3=CC(=C(C=C3)Cl)NC(=O)C4=CC=CC=C4F
• Molecular Formula: C21H14ClFN2O2
• Molecular Weight: 380.8 g/mol

Description

N-[2-chloro-5-(6-methyl-1,3-benzoxazol-2-yl)phenyl]-2-fluorobenzamide, also known as Cmpd-1, is a chemical compound that has been synthesized and researched in the field of medicinal chemistry. Cmpd-1 has shown potential as a therapeutic agent for various diseases due to its unique chemical structure and mechanism of action.

Mechanism of Action

The mechanism of action of N-[2-chloro-5-(6-methyl-1,3-benzoxazol-2-yl)phenyl]-2-fluorobenzamide involves the inhibition of the enzyme, glycogen synthase kinase-3β (GSK-3β). GSK-3β is involved in various cellular processes such as cell proliferation, differentiation, and apoptosis. Inhibition of GSK-3β by this compound leads to the activation of various signaling pathways that are involved in cell survival and growth.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. In cancer cells, this compound inhibits cell proliferation and induces apoptosis through the activation of caspase-3 and -9. In neurodegenerative disorders, this compound improves cognitive function and reduces oxidative stress through the activation of the antioxidant pathway. In inflammation, this compound reduces the production of inflammatory cytokines and oxidative stress.

Advantages and Limitations for Lab Experiments

The advantages of using N-[2-chloro-5-(6-methyl-1,3-benzoxazol-2-yl)phenyl]-2-fluorobenzamide in lab experiments include its specificity for GSK-3β inhibition, its ability to cross the blood-brain barrier, and its low toxicity. However, the limitations of this compound include its low solubility in water and its instability in acidic conditions.

Future Directions

For research on N-[2-chloro-5-(6-methyl-1,3-benzoxazol-2-yl)phenyl]-2-fluorobenzamide include the development of more stable analogs with improved solubility and bioavailability. Additionally, further studies are needed to investigate the potential therapeutic applications of this compound in other diseases such as diabetes and cardiovascular diseases.

Scientific Research Applications

N-[2-chloro-5-(6-methyl-1,3-benzoxazol-2-yl)phenyl]-2-fluorobenzamide has been extensively studied for its potential therapeutic applications in various diseases such as cancer, neurodegenerative disorders, and inflammation. In cancer research, this compound has shown promising results in inhibiting the growth of cancer cells and inducing apoptosis. In neurodegenerative disorders, this compound has been shown to have neuroprotective effects and improve cognitive function. In inflammation research, this compound has been shown to reduce inflammation and oxidative stress.